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Compound of Interest

Compound Name:
Methyl 5-bromo-2-chloro-3-

methoxybenzoate

CAS No.: 697762-67-7

Cat. No.: B2365595

Get Quote

Executive Summary & Immediate Directive
Do not dispose of this compound down the drain. Methyl 5-bromo-2-chloro-3-
methoxybenzoate is a halogenated organic ester.[1][2] It requires strict segregation from non-

halogenated waste streams due to the formation of corrosive acid gases (HBr, HCl) during

incineration. Improper mixing of this compound with general organic solvents can reclassify

entire waste drums, significantly increasing disposal costs and safety risks.[3]

Primary Disposal Route: High-temperature incineration via a licensed hazardous waste

contractor.

Chemical Identity & Hazard Profile
Before initiating disposal, verify the material state. As a benzoate derivative, this compound is

typically a solid at room temperature but may be present in solution (mother liquor).[4]
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Parameter Data / Characteristic Operational Implication

Chemical Structure
Benzoate ester w/ Bromine &

Chlorine

Halogenated Waste: Must be

incinerated in halogen-acid

resistant facilities.

Physical State Solid (Crystalline) / Oily Liquid

Solids go to "Hazardous

Solids"; Solutions go to

"Halogenated Solvents."

Reactivity Hydrolyzes in strong acid/base

Do not mix with strong

oxidizers or aqueous alkaline

waste (risk of heat/pressure).

Hazard Codes Irritant (H315, H319, H335)

Standard PPE (Nitrile gloves,

safety glasses, lab coat)

required.

Decomposition Releases HBr, HCl, NOx

Fire Risk: In a fire, toxic

corrosive fumes are generated.

Evacuate immediately.

Waste Segregation Strategy
The most critical step in the disposal of halogenated benzoates is segregation. You must

prevent cross-contamination with non-halogenated solvents (e.g., Acetone, Ethanol).

Why Segregation Matters[4]
Cost Control: Halogenated waste disposal is 2–3x more expensive than non-halogenated

waste.[3]

Safety: Incinerating halogens requires scrubbers to capture acid gases. Sending this to a

standard fuel-blending facility (for non-halogens) can damage their equipment and violate

EPA permits.

Decision Logic: Waste Stream Selection
The following diagram illustrates the decision process for segregating this specific compound.
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Start: Waste Identification

Is the waste Solid or Liquid?

Liquid (Mother Liquor/Solvent)

Solution

Solid (Pure Compound/Contaminated PPE)

Crystals/Wipes

Does solvent contain >1% Halogens?

STREAM A: Halogenated Solvent Waste
(High Cost Stream)

Yes (Contains DCM, Chloroform, or High Conc. Product)

STREAM B: Non-Halogenated Solvent
(Only if compound <1% trace)

No (Trace amounts only)

STREAM C: Hazardous Solid Waste
(Label: Halogenated Organic Solid)

Click to download full resolution via product page

Figure 1: Decision tree for segregating Methyl 5-bromo-2-chloro-3-methoxybenzoate waste.

Note that "Stream A" and "Stream C" are the default safe paths for this chemical.

Operational Disposal Protocol
Scenario A: Disposal of Pure Solid or Contaminated
Solids
Applicability: Expired pure chemicals, weighing boats, contaminated gloves, silica gel from

columns.
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Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass jar

with a chemically resistant lid (Teflon/PTFE lined).

Why: Avoid metal containers which may corrode if trace hydrolysis occurs (releasing

HBr/HCl).

Transfer: Transfer solid waste into the container. Do not fill beyond 90% capacity.

Labeling:

Attach a hazardous waste tag immediately.[3]

Chemical Name: Write out the full name: "Methyl 5-bromo-2-chloro-3-
methoxybenzoate".

Constituents: If mixed with silica, list "Silica Gel contaminated with Halogenated

Benzoates."

Hazard Checkbox: Mark "Toxic" and "Irritant."

Storage: Close lid tightly. Store in the "Hazardous Waste Satellite Accumulation Area" (SAA)

away from oxidizers.

Scenario B: Disposal of Liquid Waste (Mother Liquor)
Applicability: Reaction mixtures or filtrates containing the compound.[5]

Segregation Check: Ensure the collection carboy is designated for Halogenated Solvents.

Critical: Even if the solvent is Methanol (non-halogenated), the presence of dissolved

Methyl 5-bromo-2-chloro-3-methoxybenzoate renders the entire mixture halogenated

for disposal purposes.

Transfer: Pour into the carboy using a funnel to prevent spillage.

Venting: Ensure the carboy cap is vented or loosely tightened if active evolution of gas is

suspected (unlikely for this stable ester, but good practice).
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Log Entry: Record the volume and approximate concentration on the carboy's log sheet.

Emergency Contingencies: Spill Management
In the event of a spill, follow the P.A.C.E. protocol (Protect, Assess, Contain, Evacuate).

Spill Detected
1. PROTECT

Don PPE (Nitrile gloves, Goggles)
Alert nearby personnel

2. ASSESS
Is it >500g or outside hood?

Is there a fire risk?

MAJOR SPILL
Evacuate & Call EHSYes

MINOR SPILL
Proceed to Containment

No
3. CONTAIN & CLEAN

Cover with absorbent pads
Scoop into glass/HDPE jar

4. DECONTAMINATE
Wash surface with soap/water

Dispose of all materials as Hazardous Waste

Click to download full resolution via product page

Figure 2: P.A.C.E. workflow for managing laboratory spills of halogenated esters.

Specific Cleaning Agents:

Do not use bleach (Sodium Hypochlorite). It may react with the organic ester or other

contaminants.

Recommended: Use simple detergent and water for final surface cleaning after absorbing

the bulk material.

Regulatory Framework & Compliance
This guidance aligns with US EPA RCRA (Resource Conservation and Recovery Act)

standards.

RCRA Classification:

This specific CAS does not have a unique "P" or "U" list code.

Generator Status: It must be classified based on Process Knowledge.

Designation: "Hazardous Waste - Toxicity Characteristic" (if applicable via TCLP) or

generally "Non-RCRA Regulated Hazardous Waste" (in some jurisdictions), BUT best
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practice dictates managing it as Halogenated Organic Waste.

EPA Waste Code (Generic): If mixed with spent halogenated solvents (e.g., DCM), the

mixture adopts the F002 code.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-benzoate
https://www.benchchem.com/product/b2365595?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fishersci.com/store/msds?partNumber=AAA1078722&productDescription=METHL+5-CHLRO-2-METHOXYBN+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261
https://ehs.cornell.edu/book/export/html/1312
https://pubchem.ncbi.nlm.nih.gov/compound/7150
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b2365595/docs#operational-guide-methyl-5-bromo-2-chloro-3-methoxybenzoate-disposal
https://www.benchchem.com/product/b2365595/docs#operational-guide-methyl-5-bromo-2-chloro-3-methoxybenzoate-disposal
https://www.benchchem.com/product/b2365595/docs#operational-guide-methyl-5-bromo-2-chloro-3-methoxybenzoate-disposal
https://www.benchchem.com/product/b2365595/docs#operational-guide-methyl-5-bromo-2-chloro-3-methoxybenzoate-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2365595?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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